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Compound of Interest

Compound Name: Codlemone

Cat. No.: B1669284 Get Quote

This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and pest management professionals experiencing low capture rates with

Codlemone-baited traps for the codling moth (Cydia pomonella).

Frequently Asked Questions (FAQs)
Q1: Why am I catching few or no codling moths in my Codlemone-baited traps?

A1: Low trap capture can be attributed to several factors, ranging from incorrect trap setup and

maintenance to environmental conditions and the specific pest management strategies being

employed in the area. A systematic approach to troubleshooting is recommended to identify the

root cause.

Q2: How does the presence of mating disruption (MD) affect my trap captures?

A2: Mating disruption saturates an area with synthetic pheromones, which can significantly

reduce the effectiveness of standard Codlemone traps.[1][2] This "trap shutdown" occurs

because the male moths are overwhelmed by the pheromone, making it difficult for them to

locate the point source of the trap's lure.[1] In orchards with mating disruption, it is crucial to

use high-load (10x) pheromone lures or combination lures that include other attractants like

pear ester.[2][3][4]

Q3: What is the optimal placement for a Codlemone-baited trap?
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A3: Proper trap placement is critical for maximizing capture rates. Traps should be positioned in

the upper third of the tree canopy, as this is where adult moths are most active.[3][5] Ensure

the trap entrance is not obstructed by foliage or branches and is parallel to the prevailing wind

direction to facilitate pheromone dispersal.[6][7] Avoid placing traps at the very edge of an

orchard block; instead, place them a few rows in.[5][8]

Q4: How often should I check my traps and replace the lures and liners?

A4: Traps should be checked at least once a week.[3][8] During critical monitoring periods,

such as establishing a biofix, daily or every-other-day checks are recommended.[6] Lure

longevity varies by manufacturer and environmental conditions, so always follow the

manufacturer's replacement recommendations, which is typically every 3-4 weeks.[9] Sticky

liners should be replaced when they become dirty, covered in debris, or after approximately 30

moths have been captured.[3][8]

Q5: Can weather conditions impact trap capture rates?

A5: Yes, weather plays a significant role. Codling moth flight and mating activity are influenced

by temperature, with activity often beginning when evening temperatures exceed 60°F

(15.5°C). Wind and rain can also affect the pheromone plume from the lure, potentially

reducing the trap's effective range.[10]

Troubleshooting Guide
If you are experiencing low trap captures, use the following guide to diagnose and resolve the

issue.

Step 1: Verify Lure and Trap Integrity
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Potential Issue Recommended Action

Expired or Improperly Stored Lure

Lures should be stored in a freezer until use to

maintain their efficacy.[1][10] Check the

expiration date and ensure you are using fresh

lures each season.[1]

Incorrect Lure Type for Conditions

In orchards with mating disruption, standard 1x

Codlemone lures are often ineffective.[4][10]

Switch to a high-load (10x) lure or a combination

lure containing pear ester (CM-DA).[3][4]

Contaminated Lure or Trap

Always handle lures with gloves to avoid

contamination with other scents.[11][12] Do not

handle different types of pheromone lures with

the same gloves.

Damaged or Incorrectly Assembled Trap

Ensure the trap is assembled correctly

according to the manufacturer's instructions.[4]

Check for and repair any damage from wind or

animals.[10]

Step 2: Assess Trap Placement and Density
Potential Issue Recommended Action

Improper Trap Height

Traps should be in the upper third of the tree

canopy.[3][5] Traps placed too low will have

significantly lower capture rates.

Obstructed Trap Entrance
Clear away any leaves, branches, or fruit that

may be blocking the trap entrance.[3][10]

Poor Location within Orchard

Move traps away from the immediate edge of

the orchard and into the block by several rows.

[5][8]

Insufficient Trap Density

For effective monitoring, a density of one trap

per 2.5 acres is recommended to detect low

population levels.[3][8][13]
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Step 3: Evaluate Environmental and Biological Factors
Potential Issue Recommended Action

Low Pest Pressure

It is possible that the codling moth population in

the area is genuinely low. Consider conducting

visual inspections of fruit for damage to confirm

this.[4]

Unfavorable Weather

Cool, windy, or rainy weather can suppress

moth flight and reduce trap captures.[10]

Monitor weather conditions and correlate them

with trap data.

Incorrect Timing of Trap Deployment

Traps should be placed in the orchard before

the first moth emergence, typically by the pink

stage of apple bud development or by 100

degree days.[3][8]

Experimental Protocols
Protocol 1: Establishing a Biofix for Codling Moth

The "Biofix" is the date of the first sustained flight of codling moths, which is used to initiate

degree-day models for timing pest management interventions.

Trap Placement: Deploy Codlemone-baited traps prior to the first bloom.[9]

Monitoring Frequency: Check traps daily or every other day.[6]

Establishing Biofix: The biofix is determined when at least two male codling moths are

captured on two consecutive nights.[9]

Degree-Day Accumulation: Once the biofix is established, begin calculating accumulated

degree days using a base temperature of 50°F (10°C) to predict key life cycle events.[9]
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Lure & Trap Issues

Placement & Density Issues

Environmental/Biological Factors

Low Trap Capture

Step 1: Check Lure & Trap

Correct Lure Type? (e.g., 10x in MD)

If issues persist

Step 2: Check Placement & Density

Correct Height? (Upper 1/3)

Step 3: Evaluate Environmental Factors

Confirm Pest Pressure

Improved Trap Capture

No -> Change Lure

Proper Handling & Storage?

Yes

No -> Replace Lure

Trap Assembled & Undamaged?

Yes

Yes

No -> Fix/Replace Trap

No -> Adjust Height

Good Location? (Not on edge)

Yes

No -> Relocate Trap

Sufficient Density? (1 per 2.5 ac)

Yes

Yes

No -> Add More Traps

Low -> Re-evaluate NeedFavorable Weather?

Pressure Confirmed

Yes -> Continue Monitoring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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